4-(Formamidomethyl)benzenesulfonyl fluoride

• CAS No.: 56862-46-5
• Molecular Formula: C8H8FNO3S
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 4-(formamidomethyl)benzenesulfonyl fluoride
• InChI: InChI=1S/C8H8FNO3S/c9-14(12,13)8-3-1-7(2-4-8)5-10-6-11/h1-4,6H,5H2,(H,10,11)
• InChI Key: IHCGZTPFRPBOGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC=O)S(=O)(=O)F

Description

4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF), often used as its hydrochloride salt (CAS 30827-99-7), is an irreversible serine protease inhibitor with broad applications in biochemical and pharmacological research. Its molecular formula is C₈H₁₀FNO₂S·HCl (MW 239.69), featuring a sulfonyl fluoride group (-SO₂F) and an aminoethyl (-CH₂CH₂NH₂) substituent on the benzene ring . The sulfonyl fluoride group enables covalent modification of serine residues in enzyme active sites, while the aminoethyl group enhances solubility in aqueous solutions (50 mg/mL in water) and stabilizes interactions with target proteins .

AEBSF inhibits proteases such as trypsin, chymotrypsin, plasmin, and thrombin, with IC₅₀ values in the µM range . It also blocks NADPH oxidase activation by disrupting the assembly of cytosolic (p47phox, p67phox) and membrane-bound (cytochrome b559) subunits, effectively suppressing reactive oxygen species (ROS) production in phagocytes .

Biological Activity

4-(Formamidomethyl)benzenesulfonyl fluoride, also known as a derivative of benzenesulfonyl fluoride, is a compound that exhibits significant biological activity, particularly as a serine protease inhibitor. This article reviews the compound's biological activity, focusing on its mechanism of action, therapeutic applications, and relevant research findings.

The primary biological activity of 4-(formamidomethyl)benzenesulfonyl fluoride is its role as an irreversible inhibitor of serine proteases. Serine proteases are essential enzymes involved in various physiological processes, including inflammation, coagulation, and immune responses. The compound acts by forming a covalent bond with the serine residue in the active site of these enzymes, thereby inhibiting their function.

Key Findings:

• Inhibition of NADPH Oxidase : Research indicates that compounds like 4-(formamidomethyl)benzenesulfonyl fluoride can inhibit NADPH oxidase activation in macrophages. This inhibition prevents the production of reactive oxygen species (ROS), which are crucial for phagocytic activity and inflammation .
• Impact on Cytosolic Components : The compound has been shown to interfere with the binding of cytosolic components (p47^phox and p67^phox) to membrane-associated proteins necessary for NADPH oxidase assembly .

Therapeutic Applications

The biological activity of 4-(formamidomethyl)benzenesulfonyl fluoride has implications for various therapeutic areas:

• Anti-inflammatory Agents : By inhibiting serine proteases and reducing ROS production, this compound may serve as a potential anti-inflammatory agent.
• Cancer Research : The inhibition of specific proteases involved in tumor progression makes this compound a candidate for cancer treatment strategies.
• Neuroprotection : Given its role in modulating oxidative stress, it may have applications in neurodegenerative diseases where oxidative damage is a concern.

Data Tables

Biological Activity	Mechanism	Therapeutic Implications
Inhibition of NADPH Oxidase	Covalent modification of serine residues	Anti-inflammatory effects
Serine Protease Inhibition	Interference with enzyme activity	Cancer treatment potential
Reduction of ROS Production	Prevents oxidative damage	Neuroprotection

Case Studies and Research Findings

Several studies have highlighted the effectiveness and potential applications of 4-(formamidomethyl)benzenesulfonyl fluoride:

• Study on Macrophage Function : A study demonstrated that this compound effectively inhibited O₂ production in macrophages during inflammatory responses, suggesting its utility in managing conditions characterized by excessive inflammation .
• Analogue Studies : Structure-function relationship studies have shown that modifications to the sulfonyl fluoride group significantly affect inhibitory potency, indicating that this functional group is critical for biological activity .
• Antibacterial Activity : Related compounds have shown antibacterial properties, suggesting that derivatives could be explored for their potential in treating bacterial infections .

Comparison with Similar Compounds

Comparison with Structurally Related Sulfonyl Fluoride Compounds

The biological activity and physicochemical properties of sulfonyl fluoride derivatives depend critically on their substituent groups. Below is a detailed comparison of AEBSF with similar compounds:

Table 1: Structural and Functional Comparison of Sulfonyl Fluoride Derivatives

Compound Name (CAS)	Substituent Group	Molecular Weight (g/mol)	Key Applications	Inhibitory Activity (IC₅₀)	Solubility	Stability
AEBSF (30827-99-7)	2-Aminoethyl	239.69	Serine protease inhibition; NADPH oxidase inhibition; snakebite envenoming	1–10 µM (proteases)	Water, ethanol	Stable in aqueous solutions
4-tert-Butylbenzene-1-sulfonyl fluoride (1092278-50-6)	tert-Butyl	216.27	Chemical synthesis intermediate	N/A	Organic solvents	High thermal stability
Phenylmethylsulfonyl fluoride (PMSF) (329-98-6)	Benzyl	174.19	Serine protease inhibition	~100 µM	DMSO, ethanol	Degrades rapidly in water
4-(Bromomethyl)benzaldehyde (51359-78-5)	Bromomethyl	199.05	Alkylating agent; organic synthesis	N/A	Organic solvents	Moisture-sensitive
4-(3-Formamidopropyl)benzenesulfonyl fluoride (N/A)	3-Formamidopropyl	257.29 (estimated)	Intermediate in enzymatic engineering	N/A	Ethanol, ether	Requires acid hydrolysis

Key Findings from Comparative Studies:

Substituent Effects on Enzyme Inhibition: AEBSF’s aminoethyl group enhances binding to NADPH oxidase components (e.g., cytochrome b559) compared to benzamidine derivatives, which lack alkylamine side chains . Compounds with bulky substituents (e.g., tert-butyl in 4-tert-butylbenzene-1-sulfonyl fluoride) show reduced enzymatic inhibition due to steric hindrance .

Solubility and Stability :

• AEBSF’s hydrochloride salt improves water solubility (50 mg/mL) and stability, making it superior to PMSF, which hydrolyzes rapidly in aqueous buffers .
• Bromomethyl derivatives (e.g., 4-(bromomethyl)benzaldehyde) are moisture-sensitive and require storage in anhydrous conditions .

Therapeutic Potential: AEBSF is under investigation for snakebite envenoming due to its ability to neutralize thrombin-like serine proteases in venom .

Mechanistic Insights and Research Implications

• AEBSF vs. PMSF: AEBSF’s aminoethyl group allows deeper penetration into enzyme active sites, resulting in 10-fold higher potency against NADPH oxidase compared to PMSF .
• Role of Sulfonyl Fluoride : The -SO₂F group forms irreversible covalent bonds with serine residues, a feature shared across all sulfonyl fluoride inhibitors .
• Structural Modifications : Introducing formamido groups (e.g., 4-(3-formamidopropyl)benzenesulfonyl fluoride) can alter reactivity but requires acidic conditions for activation .